Cas no 1354017-74-5 (Isopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amine)

• Product Name: Isopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amine
• CAS No: 1354017-74-5
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• CID: 2158205
• Update Time: 2025-06-12

Isopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amine Chemical and Physical Properties

Names and Identifiers

• Isopropyl-((s)-1-methyl-pyrrolidin-3-yl)-amine
• (S)-N-Isopropyl-1-methylpyrrolidin-3-amine
• AM96699
• Isopropyl ((S)-1-methylpyrrolidin-3-yl)amine
• Isopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amine

• Inchi： 1S/C8H18N2/c1-7(2)9-8-4-5-10(3)6-8/h7-9H,4-6H2,1-3H3/t8-/m0/s1
• InChI Key： MZLMGWQXOIZRMW-QMMMGPOBSA-N
• SMILES： N1(C)CC[C@@H](C1)NC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 101
• Topological Polar Surface Area: 15.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.9±0.1 g/cm3
• Boiling Point: 169.3±8.0 °C at 760 mmHg
• Flash Point: 43.5±9.4 °C
• Vapor Pressure: 1.6±0.3 mmHg at 25°C

Isopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on Isopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amine

Comprehensive Overview of Isopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amine (CAS No. 1354017-74-5)

Isopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amine (CAS No. 1354017-74-5) is a chiral amine compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the (S)-1-methyl-pyrrolidin-3-yl moiety and isopropyl group, make it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its role in asymmetric synthesis and drug discovery.

The compound's chirality is a critical aspect, as enantioselectivity often dictates biological activity. The (S)-configuration of the pyrrolidine ring enhances its compatibility with enzyme-active sites, making it valuable for designing central nervous system (CNS) therapeutics. Recent studies highlight its utility in developing dopamine receptor modulators and neuroprotective agents, aligning with the growing demand for neurodegenerative disease treatments.

From a synthetic chemistry perspective, Isopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amine serves as a building block for N-heterocyclic compounds. Its stability under mild reaction conditions allows for diverse functionalization, addressing trends in green chemistry and atom economy. Laboratories optimizing catalytic asymmetric hydrogenation often employ this amine to achieve high enantiomeric excess (ee) in target molecules.

The agrochemical sector also explores CAS 1354017-74-5 for crop protection agents. Its structural motifs resemble those in nicotinic acetylcholine receptor (nAChR) ligands, which are pivotal in insecticide development. With global emphasis on sustainable agriculture, this compound's derivatization could lead to next-generation biodegradable pesticides.

Analytical characterization of Isopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amine typically involves HPLC chiral separation, NMR spectroscopy, and mass spectrometry. These techniques ensure purity (>98%) and validate stereochemical integrity—key parameters for regulatory compliance in Good Manufacturing Practice (GMP) settings.

Market trends indicate rising demand for high-value chiral amines, driven by personalized medicine and biocatalysis advancements. Suppliers of CAS 1354017-74-5 should emphasize scalable synthesis routes and cost-effective production to meet industrial needs while adhering to REACH and FDA guidelines.

In conclusion, Isopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amine exemplifies innovation in fine chemicals. Its dual applicability in life sciences and material optimization positions it as a compound of strategic importance for future research and commercialization.